Cas no 2171496-59-4 (4-Chloro-3,5-dimethyl-1h-pyrazole hydrochloride)

• Product Name: 4-Chloro-3,5-dimethyl-1h-pyrazole hydrochloride
• CAS No: 2171496-59-4
• MF: C₅H₈Cl₂N₂
• MW: 167.036418914795
• CID: 5213291
• PubChem ID: 132354255
• Update Time: 2025-11-02

4-Chloro-3,5-dimethyl-1h-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-dimethyl-1H-pyrazole hydrochloride
• 4-chloro-3,5-dimethyl-1H-pyrazole;hydrochloride
• Z3020185376
• 4-Chloro-3,5-dimethyl-1h-pyrazole hydrochloride

• Inchi： 1S/C5H7ClN2.ClH/c1-3-5(6)4(2)8-7-3;/h1-2H3,(H,7,8);1H
• InChI Key： DLCDSQYYMOLAMJ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NNC=1C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 86.5
• Topological Polar Surface Area: 28.7

Additional information on 4-Chloro-3,5-dimethyl-1h-pyrazole hydrochloride

Research Brief on 4-Chloro-3,5-dimethyl-1H-pyrazole Hydrochloride (CAS: 2171496-59-4): Recent Advances and Applications

4-Chloro-3,5-dimethyl-1H-pyrazole hydrochloride (CAS: 2171496-59-4) is a chemically modified pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, agrochemicals, and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential industrial uses. The compound's unique structural features, including the chloro and dimethyl substitutions on the pyrazole ring, contribute to its reactivity and functional diversity, making it a valuable intermediate in organic synthesis and drug development.

Recent studies have highlighted the role of 4-Chloro-3,5-dimethyl-1H-pyrazole hydrochloride in the synthesis of novel heterocyclic compounds with potential pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key precursor in the development of kinase inhibitors targeting cancer pathways. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range, suggesting its promise as a scaffold for anticancer drug design.

In addition to its medicinal applications, this compound has also been investigated for its role in agrochemical research. A 2022 paper in Pest Management Science described its incorporation into novel fungicides, where it demonstrated broad-spectrum activity against plant pathogens such as Fusarium and Aspergillus species. The study emphasized the compound's stability under environmental conditions, which enhances its practicality for field applications. Furthermore, computational modeling studies have provided insights into the molecular interactions responsible for its fungicidal effects, paving the way for rational design of next-generation agrochemicals.

The synthetic pathways for 4-Chloro-3,5-dimethyl-1H-pyrazole hydrochloride have also been optimized in recent years. A 2023 report in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize waste and improve yield. This advancement is particularly relevant for industrial-scale manufacturing, where efficiency and sustainability are critical considerations. The report also highlighted the compound's compatibility with various coupling reactions, further expanding its utility in synthetic chemistry.

Looking ahead, researchers are exploring the potential of 4-Chloro-3,5-dimethyl-1H-pyrazole hydrochloride in emerging fields such as metal-organic frameworks (MOFs) and catalysis. Preliminary studies suggest that its pyrazole core can serve as a ligand for transition metals, enabling the design of novel catalysts for asymmetric synthesis. These developments underscore the compound's multifaceted role in advancing both fundamental and applied research in the chemical and life sciences.

In conclusion, 4-Chloro-3,5-dimethyl-1H-pyrazole hydrochloride (CAS: 2171496-59-4) represents a versatile and promising compound with wide-ranging applications. Its continued exploration in drug discovery, agrochemical development, and materials science highlights its significance in contemporary research. Future studies are expected to further elucidate its mechanistic insights and expand its practical utility, solidifying its position as a valuable tool in the chemical and pharmaceutical industries.